Cas no 1804754-84-4 (2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine)

• Product Name: 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine
• CAS No: 1804754-84-4
• MF: C₇H₇BrF₂N₂
• MW: 237.044687509537
• CID: 4847592
• Update Time: 2025-10-31

2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H7BrF2N2/c8-2-4-3-12-6(11)1-5(4)7(9)10/h1,3,7H,2H2,(H2,11,12)
• InChI Key： JQIQNMKDQFLRID-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine

Comprehensive Overview of 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine (CAS No. 1804754-84-4)

2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine (CAS No. 1804754-84-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a versatile building block for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has propelled the interest in 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine. Fluorination is a key strategy in drug design, as it enhances metabolic stability, bioavailability, and binding affinity. Researchers frequently search for "fluorinated pyridine derivatives" or "bromomethyl pyridine applications," reflecting the compound's relevance in cutting-edge scientific endeavors. Its CAS No. 1804754-84-4 is often queried in databases for precise identification.

In the context of green chemistry, 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine is explored for its potential in sustainable synthesis routes. The compound's reactivity, particularly the bromomethyl group, allows for selective modifications, aligning with the industry's shift toward atom-efficient processes. Questions like "how to synthesize difluoromethyl pyridines" or "pyridine derivatives in drug development" highlight its interdisciplinary appeal.

From a technical perspective, the difluoromethyl moiety in 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine contributes to its lipophilicity, a property crucial for membrane permeability in drug candidates. This aligns with trending searches such as "improving drug bioavailability with fluorinated compounds." Additionally, the amino group offers a handle for further functionalization, making it a favorite among medicinal chemists.

The compound's stability under various conditions is another area of interest. Researchers often investigate "storage conditions for bromomethyl pyridines" or "handling amino-difluoromethyl compounds," emphasizing the need for proper protocols. While 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine is not classified as hazardous, its reactive groups necessitate careful handling to ensure optimal performance in synthetic applications.

In agrochemical research, 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine is explored for its potential in developing novel pesticides. The difluoromethyl group's ability to mimic metabolic intermediates makes it valuable in targeting pest-specific pathways. Queries like "pyridine-based agrochemicals" or "role of fluorinated compounds in crop protection" underscore its agricultural significance.

Looking ahead, the compound's versatility positions it as a key player in the evolution of precision medicine and sustainable agriculture. As the scientific community continues to prioritize structure-activity relationships and eco-friendly synthesis, 2-Amino-5-(bromomethyl)-4-(difluoromethyl)pyridine (CAS No. 1804754-84-4) will likely remain a focal point in innovative research.